![molecular formula C18H17N3O3S B7433786 3,4-dimethoxy-N-[3-(2-methylpyrimidin-4-yl)phenyl]thiophene-2-carboxamide](/img/structure/B7433786.png)
3,4-dimethoxy-N-[3-(2-methylpyrimidin-4-yl)phenyl]thiophene-2-carboxamide
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Overview
Description
3,4-dimethoxy-N-[3-(2-methylpyrimidin-4-yl)phenyl]thiophene-2-carboxamide, also known as DMPT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DMPT is a thiophene derivative that is synthesized using specific methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.
Mechanism of Action
The mechanism of action of 3,4-dimethoxy-N-[3-(2-methylpyrimidin-4-yl)phenyl]thiophene-2-carboxamide is not fully understood. However, it is believed that this compound acts by stimulating the release of growth hormone-releasing hormone (GHRH) in the hypothalamus. GHRH, in turn, stimulates the release of growth hormone (GH) from the pituitary gland. GH is an essential hormone that regulates growth and development in animals and plants.
Biochemical and Physiological Effects:
This compound has been found to have significant biochemical and physiological effects on animals and plants. This compound has been shown to increase the levels of GH in animals, leading to increased feed intake, weight gain, and improved feed conversion efficiency. This compound has also been found to increase the levels of cytokinins and auxins in plants, leading to enhanced plant growth, increased yield, and improved crop quality.
Advantages and Limitations for Lab Experiments
3,4-dimethoxy-N-[3-(2-methylpyrimidin-4-yl)phenyl]thiophene-2-carboxamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and stored. This compound is also water-soluble, making it easy to administer to animals and plants. However, this compound has some limitations for lab experiments. This compound is a relatively new compound, and its long-term effects on animals and plants are not fully understood. This compound is also a costly compound, which may limit its use in some lab experiments.
Future Directions
There are several future directions for the study of 3,4-dimethoxy-N-[3-(2-methylpyrimidin-4-yl)phenyl]thiophene-2-carboxamide. This compound has potential applications in the field of human medicine. This compound has been found to have anti-inflammatory and anti-cancer properties, making it a potential candidate for the development of new drugs. This compound can also be studied for its potential applications in the field of biotechnology. This compound can be used to enhance the growth and development of microorganisms, leading to the production of valuable products such as enzymes and antibiotics. Further research is needed to fully understand the potential applications of this compound in various fields of scientific research.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized using specific methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied. This compound has potential applications in the fields of plant growth regulation, animal nutrition, human medicine, and biotechnology. Further research is needed to fully understand the potential of this compound in scientific research.
Synthesis Methods
3,4-dimethoxy-N-[3-(2-methylpyrimidin-4-yl)phenyl]thiophene-2-carboxamide is synthesized using a multi-step process that involves the reaction of various chemical compounds. The synthesis process of this compound includes the reaction of 3-(2-methylpyrimidin-4-yl)phenylboronic acid with 3,4-dimethoxythiophene-2-carboxylic acid chloride in the presence of a palladium catalyst. The reaction results in the formation of this compound as a white crystalline powder. The synthesis of this compound is a complex process that requires specific conditions and expertise.
Scientific Research Applications
3,4-dimethoxy-N-[3-(2-methylpyrimidin-4-yl)phenyl]thiophene-2-carboxamide has been extensively studied for its potential applications in various fields of scientific research. This compound has been found to have significant effects on the growth and development of plants. This compound has been used as a plant growth regulator that enhances plant growth, increases yield, and improves the quality of crops. This compound has also been studied for its potential applications in the field of animal nutrition. This compound has been found to increase the feed intake and weight gain of animals, making it a potential additive in animal feed.
properties
IUPAC Name |
3,4-dimethoxy-N-[3-(2-methylpyrimidin-4-yl)phenyl]thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O3S/c1-11-19-8-7-14(20-11)12-5-4-6-13(9-12)21-18(22)17-16(24-3)15(23-2)10-25-17/h4-10H,1-3H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWFCKMKFESJVJJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CC(=N1)C2=CC(=CC=C2)NC(=O)C3=C(C(=CS3)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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